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Compound of Interest

Compound Name: Boc-L-Tyr(2-azidoethyl)-OH

Cat. No.: B8233433

In-Depth Technical Guide: Boc-L-Tyr(2-
azidoethyl)-OH

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound Boc-L-
Tyr(2-azidoethyl)-OH, including its structural formula, IUPAC name, physicochemical
properties, and a detailed experimental protocol for its synthesis. This information is intended to
support researchers and professionals in the fields of chemical biology, drug discovery, and
peptide synthesis.

Chemical Structure and Nomenclature

Structural Formula:

IUPAC Name: (2S)-2-[(tert-butoxycarbonyl)amino]-3-[4-(2-azidoethoxy)phenyl]propanoic acid
Common Synonyms: N-Boc-O-(2-azidoethyl)-L-tyrosine, Boc-L-Tyr(2-azidoethyl)-OH

CAS Number: 1434445-10-9[1]

Physicochemical Properties
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A summary of the key quantitative data for Boc-L-Tyr(2-azidoethyl)-OH is presented in the
table below for easy reference and comparison.

Property Value Reference
Molecular Formula C16H22N40s5 [2][3]
Molecular Weight 350.37 g/mol

Appearance White to off-white solid

Soluble in organic solvents
Solubility such as DMF, DMSO, and
methanol.

Synthesis Protocol

The synthesis of Boc-L-Tyr(2-azidoethyl)-OH is typically achieved through the O-alkylation of
the commercially available starting material, Boc-L-tyrosine, with a suitable 2-azidoethylating
agent. The following is a detailed experimental protocol for this synthesis.

Materials:

e Boc-L-tyrosine

o 2-Azidoethyl tosylate (or a similar 2-azidoethylating agent with a good leaving group)
o Potassium carbonate (K2COs) or another suitable base

e Anhydrous N,N-Dimethylformamide (DMF)

o Ethyl acetate

e Saturated agueous sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate (MgSQOa)
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e Round-bottom flask

e Magnetic stirrer and stir bar

 Inert atmosphere (e.g., nitrogen or argon)

o Standard laboratory glassware for extraction and filtration
e Rotary evaporator

Procedure:

o Reaction Setup: To a round-bottom flask under an inert atmosphere, add Boc-L-tyrosine (1
equivalent).

o Dissolution: Dissolve the Boc-L-tyrosine in anhydrous DMF.
o Addition of Base: Add potassium carbonate (approximately 2-3 equivalents) to the solution.

o Addition of Alkylating Agent: Add 2-azidoethyl tosylate (approximately 1.1-1.5 equivalents) to
the reaction mixture.

e Reaction: Stir the reaction mixture at room temperature overnight.
o Work-up:

o Quench the reaction by adding water.

[e]

Extract the aqueous layer with ethyl acetate (3 times).

[e]

Combine the organic layers.

o

Wash the combined organic layers with saturated agueous sodium bicarbonate solution,
followed by brine.

o

Dry the organic layer over anhydrous magnesium sulfate.

o Purification:
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o Filter off the drying agent.
o Concentrate the filtrate under reduced pressure using a rotary evaporator.

o The crude product can be further purified by column chromatography on silica gel to yield

the final product, Boc-L-Tyr(2-azidoethyl)-OH.

Experimental Workflow and Signaling Pathways

The following diagrams illustrate the logical workflow of the synthesis and the potential

application of the synthesized molecule in a biological context.
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Caption: Synthesis workflow for Boc-L-Tyr(2-azidoethyl)-OH.
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Caption: Application in bioorthogonal click chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b8233433?utm_src=pdf-body-img
https://www.benchchem.com/product/b8233433?utm_src=pdf-custom-synthesis
https://www.chembuyersguide.com/partners/aifchem-462.html
https://www.chembuyersguide.com/partners/aifchem-462.html
https://media.iris-biotech.de/flyers/IB1_2_ClickChemistry-2023_ES.pdf
https://www.chembuyersguide.com/partners/alfachemistry-297.html
https://www.benchchem.com/product/b8233433#boc-l-tyr-2-azidoethyl-oh-structural-formula-and-iupac-name
https://www.benchchem.com/product/b8233433#boc-l-tyr-2-azidoethyl-oh-structural-formula-and-iupac-name
https://www.benchchem.com/product/b8233433#boc-l-tyr-2-azidoethyl-oh-structural-formula-and-iupac-name
https://www.benchchem.com/product/b8233433#boc-l-tyr-2-azidoethyl-oh-structural-formula-and-iupac-name
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8233433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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